![molecular formula C19H22Cl2N2O5S B2481423 2-[2,4-dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]-N,N-dimethylacetamide CAS No. 400085-61-2](/img/structure/B2481423.png)
2-[2,4-dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]-N,N-dimethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[2,4-dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C19H22Cl2N2O5S and its molecular weight is 461.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cancer Research
- In a study by Sklarin et al. (1992), a derivative of this compound, CI-921, was tested in a phase II trial for advanced malignancies. It showed some level of response in breast, head, neck, and nonsmall cell lung cancer patients.
Biochemistry
- Boschelli et al. (2001) explored various analogues of a compound similar to the one for inhibiting Src kinase activity. They found increased inhibition with specific modifications, suggesting potential applications in biochemical research.
Herbicide Development
- A study by Li Gong-chun (2011) on derivatives of this compound showed good herbicidal activities against certain plants, indicating its potential use in agricultural applications.
Materials Science
- In materials science, Bilgin et al. (2006) synthesized a vicinal dioxime ligand related to the compound, demonstrating its applicability in complex synthesis with potential industrial applications.
Polymorphic Studies
- Goldberg (1984) studied the polymorphic inclusion structures of a related compound, providing insights into the solvation patterns and their influence on molecular conformation, which is significant in crystallography and pharmaceutical formulation.
Pharmaceutical Research
- Villetti et al. (2015) explored CHF6001, a derivative of the compound, as a novel phosphodiesterase 4 (PDE4) inhibitor for pulmonary diseases. This highlights its potential use in respiratory disease treatment.
Properties
IUPAC Name |
2-[N-(benzenesulfonyl)-2,4-dichloro-5-(2-methoxyethoxy)anilino]-N,N-dimethylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22Cl2N2O5S/c1-22(2)19(24)13-23(29(25,26)14-7-5-4-6-8-14)17-12-18(28-10-9-27-3)16(21)11-15(17)20/h4-8,11-12H,9-10,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSKHXONXYSXOLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CN(C1=CC(=C(C=C1Cl)Cl)OCCOC)S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22Cl2N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.